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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl carbazate (Boc-hydrazine) is a versatile reagent widely employed in organic

synthesis, particularly in the pharmaceutical industry for the introduction of the Boc protecting

group and in the formation of hydrazones.[1][2][3] While an invaluable tool, its safe handling is

paramount due to its inherent hazardous properties. This technical guide provides a

comprehensive overview of the safety data, handling precautions, and emergency procedures

for tert-butyl carbazate, compiled from various safety data sheets (SDS) and chemical safety

sources.

Physicochemical and Hazard Profile
Tert-butyl carbazate is a white to off-white or pale yellow solid with a low melting point, making

it appear as lumps or a solid that can melt near room temperature.[1][2] It is sensitive to

moisture and should be stored accordingly.[2][4][5]
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Property Value Source(s)

CAS Number 870-46-2 [4][5][6]

Molecular Formula C5H12N2O2 [4][5][6]

Molecular Weight 132.16 g/mol [5][6][7]

Appearance
White to off-white or pale

yellow solid/lumps
[1][2][4]

Melting Point 35-42 °C (lit.) [1][3]

Boiling Point 63-65 °C @ 0.1 mmHg (lit.) [2][3]

Flash Point 91 °C [2]

Solubility
Soluble in ethanol and

methanol
[1][2][3][8]

Density 1.02 g/cm³ [2]

Hazard Classification
Tert-butyl carbazate is classified as a hazardous substance with the following primary

concerns:
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Hazard
Classification

Category GHS Statement Source(s)

Flammable Solid Category 1 or 2
H228: Flammable

solid
[5][7][9]

Acute Oral Toxicity Category 3
H301: Toxic if

swallowed
[4][5]

Acute Dermal Toxicity Category 3
H311: Toxic in contact

with skin
[4][5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][5]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
[4][5]

Some sources also indicate that repeated exposure may cause skin dryness or cracking

(EUH066).[6]

NFPA 704 Diamond
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Category Rating Description Source(s)

Health (Blue) 3

Short exposure could

cause serious

temporary or

moderate residual

injury.

[9]

Flammability (Red) 2

Must be moderately

heated or exposed to

relatively high ambient

temperature before

ignition can occur.

[9]

Instability/Reactivity

(Yellow)
0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

[9]

Special (White) - -

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize risks associated with

tert-butyl carbazate.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for personal safety.[10]
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PPE Specification Purpose Source(s)

Eye/Face Protection

Chemical safety

goggles or a face

shield where

splashing is possible.

Must conform to

EN166 (EU) or NIOSH

(US) standards.

To protect eyes from

direct contact and

splashes.

[9][11]

Skin Protection

Chemically resistant

gloves (e.g., nitrile or

neoprene). A standard

laboratory coat is

mandatory. For larger

quantities, an

impervious apron or

coveralls should be

considered.

To prevent skin

contact, which may

cause irritation or

absorption.

[9][10]

Respiratory Protection

Work in a well-

ventilated area,

preferably within a

chemical fume hood.

If a fume hood is not

available or

aerosolization is likely,

a NIOSH-approved

respirator with an

appropriate organic

vapor cartridge is

necessary.

To prevent respiratory

tract irritation from

inhalation of dust or

vapors.

[9][10]

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[5][10]

Avoid formation of dust and aerosols.[5][9]
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Keep away from heat, sparks, open flames, and other ignition sources.[5][9][12]

Take measures to prevent the buildup of electrostatic charge.[9]

Ground and bond container and receiving equipment.[12]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][9][12]

Avoid contact with skin, eyes, and clothing.[4][13]

Do not breathe dust or vapors.[4][5]

Do not eat, drink, or smoke when using this product.[12]

Wash hands thoroughly after handling.[9][12]

Storage Conditions
Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][9]

Store in a flammables area.[4][5]

Protect from moisture.[4][5]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[5]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[4][6][9]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[4][6][9]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical advice.

[4][6][12]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[4][6][9]

Spill and Leak Procedures
Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.

Remove all sources of ignition.[5][9]

Sweep up the material, avoiding dust generation.[5][9]

Collect the spilled material into a suitable, labeled container for disposal.[10][12]

Clean the spill area with an appropriate solvent and then wash with soap and water.[10]

Major Spills:

Evacuate the area and move upwind.[12]
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Alert the fire brigade and inform them of the location and nature of the hazard.[12]

Prevent the spillage from entering drains or waterways.[9][12]

Contain the spillage using an electrically protected vacuum cleaner or by wet-brushing and

place it in a container for disposal according to local regulations.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][9]

Specific Hazards: Combustible material that can emit toxic fumes of carbon oxides and

nitrogen oxides upon decomposition.[9][10]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6][9]

Further Information: Use water spray to cool unopened containers.[9]

Experimental Protocols and Workflows
General Experimental Protocol Involving tert-Butyl
Carbazate

Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment,

considering the scale of the reaction and the specific conditions.

Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Assemble and inspect all necessary PPE.

Have appropriate spill cleanup materials and emergency contact information readily

accessible.

Reaction Setup:
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Weigh the required amount of tert-butyl carbazate in a ventilated enclosure or fume

hood.

Add the reagent to the reaction vessel under an inert atmosphere if the reaction is

sensitive to air or moisture.

Maintain the reaction temperature as specified in the protocol, avoiding overheating.[4]

Work-up and Purification:

Quench the reaction carefully, considering any potential exotherms.

Perform extractions and subsequent purification steps in a well-ventilated area.

Waste Disposal:

Dispose of all waste containing tert-butyl carbazate as hazardous chemical waste in a

clearly labeled, sealed container.[10]

Contaminated materials (e.g., gloves, absorbent paper) should also be disposed of as

hazardous waste.[10]
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Safe Handling Workflow for tert-Butyl Carbazate

Preparation

Handling & Use

Post-Procedure

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Workspace (Fume Hood, Spill Kit)

Weigh in Ventilated Area

Proceed to handling

Perform Reaction in Fume Hood

Conduct Work-up & Purification

Decontaminate Glassware & Surfaces

After completion

Dispose of Hazardous Waste

Store Unused Reagent Properly
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Relationship between Hazards and Precautions

Flammable Solid
(H228)

Avoid Ignition Sources
(Heat, Sparks, Flames) Store in Cool, Dry, Ventilated Area

Acute Toxicity (Oral/Dermal)
(H301/H311)

Wear Full PPE
(Gloves, Goggles, Lab Coat)Use Chemical Fume Hood

prevents inhalation

Practice Good Hygiene
(No eating/drinking, Wash hands)

Skin/Eye/Respiratory Irritant
(H315/H319/H335)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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